Cas no 1196147-33-7 (5-bromo-2-pyrrolidin-3-ylpyridine)

• Product Name: 5-bromo-2-pyrrolidin-3-ylpyridine
• CAS No: 1196147-33-7
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 2616412
• PubChem ID: 72212477
• Update Time: 2025-07-01

5-bromo-2-pyrrolidin-3-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-pyrrolidin-3-ylpyridine
• 5-Bromo-2-(3-pyrrolidinyl)pyridine
• DB-168351
• 5-BROMO-2-(PYRROLIDIN-3-YL)PYRIDINE
• 1196147-33-7
• AT41480
• EN300-1670204
• AB69218

• Inchi： 1S/C9H11BrN2/c10-8-1-2-9(12-6-8)7-3-4-11-5-7/h1-2,6-7,11H,3-5H2
• InChI Key： OYPHFHWCDFUATD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1CNCC1

Computed Properties

• Exact Mass: 226.01056Da
• Monoisotopic Mass: 226.01056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-bromo-2-pyrrolidin-3-ylpyridine

Comprehensive Overview of 5-Bromo-2-pyrrolidin-3-ylpyridine (CAS No. 1196147-33-7): Properties, Applications, and Research Insights

5-Bromo-2-pyrrolidin-3-ylpyridine (CAS No. 1196147-33-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a pyrrolidine substituent and a bromine atom, making it a versatile intermediate for drug discovery and material science. Its molecular formula, C₉H₁₁BrN₂, reflects a balanced hydrophobicity and reactivity, which is critical for optimizing bioavailability in medicinal chemistry applications.

Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of 5-bromo-2-pyrrolidin-3-ylpyridine as a building block for kinase inhibitors and GPCR-targeted therapies. Researchers frequently search for "SAR studies of brominated pyridines" or "pyrrolidine-pyridine hybrids in drug design," underscoring the compound's relevance. The bromine atom serves as a handle for further functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura), aligning with the growing demand for click chemistry and fragment-based drug discovery methodologies.

From a synthetic perspective, CAS No. 1196147-33-7 is often explored in peer-reviewed studies addressing "green chemistry approaches to heterocyclic synthesis." Its pyrrolidine moiety contributes to conformational rigidity, a property leveraged in designing central nervous system (CNS) therapeutics. Notably, the compound’s logP (~2.1) and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier permeability—a hot topic in neurodegenerative disease research.

In material science, 5-bromo-2-pyrrolidin-3-ylpyridine has been investigated for its role in constructing metal-organic frameworks (MOFs) and organic electronics. The bromine substituent facilitates coordination with transition metals, while the pyridine-pyrrolidine system enhances thermal stability. These attributes resonate with searches like "N-heterocycles in OLED materials" or "halogenated ligands for catalysis," reflecting interdisciplinary applications.

Quality control of CAS No. 1196147-33-7 typically involves HPLC (>98% purity) and NMR spectroscopy, with GC-MS used to detect trace impurities. Storage recommendations (2–8°C under inert atmosphere) align with industry standards for pharmaceutical intermediates. As regulatory agencies emphasize ICH Q3D elemental impurity guidelines, the compound’s bromine content requires careful monitoring—a detail frequently queried in GMP synthesis forums.

Emerging applications include its use in PROTACs (Proteolysis-Targeting Chimeras), where the pyridine-pyrrolidine scaffold acts as a linker between E3 ligase binders and target proteins. This connects to trending searches such as "degrader technology in oncology" and "small molecule protein degraders." Patent analyses reveal growing IP activity around derivatives of 5-bromo-2-pyrrolidin-3-ylpyridine, particularly in kinase inhibitor portfolios.

Environmental and safety assessments of 1196147-33-7 highlight its biodegradability potential via microbial N-dealkylation pathways—a key consideration for green chemistry metrics. Computational studies (e.g., DFT calculations) predict low ecotoxicity, addressing queries about "sustainable heterocycle synthesis." These findings position the compound favorably against stricter REACH regulations.

In summary, 5-bromo-2-pyrrolidin-3-ylpyridine exemplifies the convergence of medicinal chemistry and materials innovation. Its dual utility in small-molecule therapeutics and functional materials ensures sustained research interest, while its synthetic accessibility meets industrial scalability demands. As precision medicine and catalysis science evolve, this compound will likely remain a cornerstone in molecular design strategies.